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Compound of Interest

Compound Name:
3-(2-Methoxyphenyl)propanoic

acid

Cat. No.: B180961 Get Quote

An In-depth Technical Guide to 3-(2-
Methoxyphenyl)propanoic Acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-(2-Methoxyphenyl)propanoic
acid, a significant chemical compound utilized in various scientific and industrial applications.

This document collates its nomenclature, chemical identifiers, and physical properties,

presenting a thorough resource for professionals in research and development.

Chemical Identity and Synonyms
3-(2-Methoxyphenyl)propanoic acid is known by a variety of names in chemical literature and

commercial catalogs. Accurate identification is crucial for unambiguous scientific

communication and procurement. The following table summarizes its key identifiers and

synonyms.
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Identifier Type Value

IUPAC Name 3-(2-methoxyphenyl)propanoic acid[1][2][3][4]

CAS Registry Number 6342-77-4[1][2][5]

EINECS Number 228-738-0[5][6]

PubChem CID 80652[3][4]

InChI Key XSZSNLOPIWWFHS-UHFFFAOYSA-N[1][2][7]

Molecular Formula C₁₀H₁₂O₃[1][2][5]

Common Synonyms 2-Methoxyhydrocinnamic acid[1][3][4][5]

o-Methoxyhydrocinnamic acid[1][3][4]

3-(o-Methoxyphenyl)propionic acid[1][5][6]

Benzenepropanoic acid, 2-methoxy-[1][4][6]

2-Methoxybenzenepropanoic acid[4][6][8]

Guaiacylpropionic acid[6]

beta-(o-Methoxyphenyl)propionic acid[3][5]

Commercial Identifiers TIMTEC-BB SBB003749[5][8]

AKOS BC-2706[5]

NSC 46646[4][6]

Physicochemical Properties
Understanding the physical and chemical properties of 3-(2-Methoxyphenyl)propanoic acid is

essential for its handling, storage, and application in experimental settings. The data below has

been aggregated from various chemical suppliers and databases.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://webbook.nist.gov/cgi/cbook.cgi?ID=C6342774
https://www.thermofisher.com/order/catalog/product/A14314.14
https://www.fishersci.ca/shop/products/3-2-methoxyphenyl-propionic-acid-98-thermo-scientific/p-7021820
https://pubchem.ncbi.nlm.nih.gov/compound/3-_o-Methoxyphenyl_propionic-acid
https://webbook.nist.gov/cgi/cbook.cgi?ID=C6342774
https://www.thermofisher.com/order/catalog/product/A14314.14
https://www.chemnet.com/cas/en/6342-77-4/3-(2-Methoxyphenyl)propanoic-acid.html
https://www.chemnet.com/cas/en/6342-77-4/3-(2-Methoxyphenyl)propanoic-acid.html
https://www.echemi.com/products/pid_Rock10105-3-2-methoxyphenylpropionicacid.html
https://www.fishersci.ca/shop/products/3-2-methoxyphenyl-propionic-acid-98-thermo-scientific/p-7021820
https://pubchem.ncbi.nlm.nih.gov/compound/3-_o-Methoxyphenyl_propionic-acid
https://webbook.nist.gov/cgi/cbook.cgi?ID=C6342774
https://www.thermofisher.com/order/catalog/product/A14314.14
https://www.sigmaaldrich.com/SG/en/product/synthonixcorporation/sy3h3d6805f0?context=bbe
https://webbook.nist.gov/cgi/cbook.cgi?ID=C6342774
https://www.thermofisher.com/order/catalog/product/A14314.14
https://www.chemnet.com/cas/en/6342-77-4/3-(2-Methoxyphenyl)propanoic-acid.html
https://webbook.nist.gov/cgi/cbook.cgi?ID=C6342774
https://www.fishersci.ca/shop/products/3-2-methoxyphenyl-propionic-acid-98-thermo-scientific/p-7021820
https://pubchem.ncbi.nlm.nih.gov/compound/3-_o-Methoxyphenyl_propionic-acid
https://www.chemnet.com/cas/en/6342-77-4/3-(2-Methoxyphenyl)propanoic-acid.html
https://webbook.nist.gov/cgi/cbook.cgi?ID=C6342774
https://www.fishersci.ca/shop/products/3-2-methoxyphenyl-propionic-acid-98-thermo-scientific/p-7021820
https://pubchem.ncbi.nlm.nih.gov/compound/3-_o-Methoxyphenyl_propionic-acid
https://webbook.nist.gov/cgi/cbook.cgi?ID=C6342774
https://www.chemnet.com/cas/en/6342-77-4/3-(2-Methoxyphenyl)propanoic-acid.html
https://www.echemi.com/products/pid_Rock10105-3-2-methoxyphenylpropionicacid.html
https://webbook.nist.gov/cgi/cbook.cgi?ID=C6342774
https://pubchem.ncbi.nlm.nih.gov/compound/3-_o-Methoxyphenyl_propionic-acid
https://www.echemi.com/products/pid_Rock10105-3-2-methoxyphenylpropionicacid.html
https://pubchem.ncbi.nlm.nih.gov/compound/3-_o-Methoxyphenyl_propionic-acid
https://www.echemi.com/products/pid_Rock10105-3-2-methoxyphenylpropionicacid.html
https://amp.chemicalbook.com/ProductChemicalPropertiesCB4771988_EN.htm
https://www.echemi.com/products/pid_Rock10105-3-2-methoxyphenylpropionicacid.html
https://www.fishersci.ca/shop/products/3-2-methoxyphenyl-propionic-acid-98-thermo-scientific/p-7021820
https://www.chemnet.com/cas/en/6342-77-4/3-(2-Methoxyphenyl)propanoic-acid.html
https://www.chemnet.com/cas/en/6342-77-4/3-(2-Methoxyphenyl)propanoic-acid.html
https://amp.chemicalbook.com/ProductChemicalPropertiesCB4771988_EN.htm
https://www.chemnet.com/cas/en/6342-77-4/3-(2-Methoxyphenyl)propanoic-acid.html
https://pubchem.ncbi.nlm.nih.gov/compound/3-_o-Methoxyphenyl_propionic-acid
https://www.echemi.com/products/pid_Rock10105-3-2-methoxyphenylpropionicacid.html
https://www.benchchem.com/product/b180961?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b180961?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Weight 180.20 g/mol [1]

Appearance White to cream crystals or powder[2][6][7]

Melting Point 83.5-89.5 °C[2][5]

Boiling Point 305 °C at 760 mmHg[5]

Flash Point 119.4 °C[5]

Purity (Typical) ≥98%[2][7]

Experimental Protocols
Detailed experimental protocols for the synthesis and analysis of 3-(2-
Methoxyphenyl)propanoic acid are fundamental for its practical application. While specific,

in-depth protocols are often proprietary or published within subscription-based journals, a

general synthetic procedure is described in the literature.

General Synthesis Procedure:

A common method for the synthesis of 3-(2-Methoxyphenyl)propanoic acid involves the

catalytic hydrogenation of 2-methoxycinnamic acid. A general procedure is as follows:

2-methoxycinnamic acid is dissolved in a suitable solvent, such as ethanol or ethyl acetate.

A catalyst, typically palladium on carbon (Pd/C), is added to the solution.

The mixture is subjected to a hydrogen atmosphere (typically 1-4 atm) in a hydrogenation

apparatus.

The reaction is stirred at room temperature until the uptake of hydrogen ceases.

Upon completion, the catalyst is removed by filtration.

The solvent is evaporated under reduced pressure to yield the crude product.
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The crude 3-(2-Methoxyphenyl)propanoic acid can be purified by recrystallization from a

suitable solvent system, such as water or an ethanol/water mixture.

Note: This is a generalized protocol. Specific reaction conditions, including catalyst loading,

hydrogen pressure, and solvent choice, may vary and should be optimized for each specific

setup.

Logical Relationships in Chemical Nomenclature
The various synonyms for 3-(2-Methoxyphenyl)propanoic acid are derived from different

chemical naming conventions. A diagram illustrating the logical relationship between the

systematic IUPAC name and its common synonyms can clarify their origins.

Systematic Naming

Common & Semi-Systematic Names

3-(2-Methoxyphenyl)propanoic acid

Benzenepropanoic acid, 2-methoxy-
IUPAC Parent

2-Methoxyhydrocinnamic acidBased on 'hydrocinnamic acid'

3-(o-Methoxyphenyl)propionic acid

Ortho substitution

o-Methoxyhydrocinnamic acidOrtho substitution

Click to download full resolution via product page

Caption: Logical relationships of 3-(2-Methoxyphenyl)propanoic acid nomenclature.

This guide serves as a foundational resource for professionals engaged in work involving 3-(2-
Methoxyphenyl)propanoic acid. For further information on specific applications or more

detailed experimental procedures, consulting peer-reviewed chemical literature is

recommended.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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